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Compound of Interest

4-Cyano-3'-
Compound Name:

methoxybenzophenone
CAS No.: 750633-60-4
Cat. No.: B1323936

Get Quote

Executive Summary: The Asymmetric Advantage

4-Cyano-3'-methoxybenzophenone (CAS 750633-60-4) represents a specialized class of
"push-pull" benzophenone derivatives. Unlike the symmetric 4,4'-derivatives or the strongly
electron-donating 4-methoxybenzophenone, this molecule leverages the meta-effect to
decouple electronic donation from resonance stabilization.

For researchers in photopolymerization and drug discovery, this compound offers a critical
balance:

+ Enhanced Solubility: The methoxy group improves compatibility with polar organic
monomers compared to unsubstituted benzophenone.

+ Retained Reactivity: Unlike para-methoxy derivatives, the meta-methoxy substitution
prevents the energetic lowering of the
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triplet state. This ensures the reactive
state remains the lowest energy triplet (
), maintaining high hydrogen-abstraction efficiency.

» Electronic Tunability: The 4-cyano group (strong Electron Withdrawing Group, EWG) induces
a bathochromic shift (red shift) in absorption without quenching the triplet lifetime.

Chemical Identity & Structural Logic[1][2]

Feature Specification

Chemical Name 4-Cyano-3'-methoxybenzophenone
Synonyms 4-(3-methoxybenzoyl)benzonitrile
CAS Number 750633-60-4

Molecular Formula

Molecular Weight 237.26 g/mol

Nitrile (4-position, Ring A), Methoxy (3-position,

Key Functional Groups ) ]
Ring B), Ketone (Bridge)

Structural Analysis (Graphviz)

The following diagram illustrates the electronic "Push-Pull" vector and the lack of direct
resonance conjugation between the meta-methoxy group and the carbonyl center, which is the
key mechanistic differentiator.
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Caption: Electronic flow diagram showing how the meta-substitution decouples resonance
stabilization from the reactive carbonyl center.

Comparative Performance Analysis

The following table contrasts 4-Cyano-3'-methoxybenzophenone with standard alternatives.
Data is synthesized from structure-activity relationship (SAR) principles and photophysical
literature regarding the "Meta-Effect" in aromatic ketones.
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Technical Insight: The "Meta-Effect"

In para-substituted benzophenones (e.g., 4-Methoxy-BP), the electron-donating group
conjugates directly with the carbonyl, raising the energy of the

state and lowering the
state. If the
state becomes the lowest triplet (

), the molecule loses its ability to abstract hydrogens effectively, becoming a poor photoinitiator.
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The Advantage of 4-Cyano-3'-methoxybenzophenone: Placing the methoxy group at the
meta (3') position prevents this direct conjugation. The molecule retains the desirable solubility
of a methoxy-derivative while preserving the reactive

triplet state of a cyano-derivative. This results in a "best of both worlds" profile for Type Il
photoinitiation.

Experimental Protocols

Protocol A: Synthesis via Palladium-Catalyzed Cross-
Coupling

Rationale: Traditional Friedel-Crafts acylation is unsuitable for this asymmetric isomer because
directing effects would favor the para or ortho positions (yielding 4-CN-4'-OMe or 4-CN-2'-
OMe). Therefore, a Suzuki-Miyaura coupling is the requisite method for high-fidelity synthesis.

Reagents:

e 4-Bromobenzonitrile (1.0 eq)

o 3-Methoxyphenylboronic acid (1.1 eq)
o Pd(dppf)Clz (3 mol%)

o Potassium Carbonate (

, 2.0 eq)

e Solvent: Toluene/Water (4:1) or Anisole (Green alternative)

e Carbon Monoxide (CO) Source (Balloon or Molybdenum hexacarbonyl) Note: If using
carbonylative coupling.

o Correction: A simpler route uses 3-Methoxybenzoyl chloride and 4-Cyanophenylboronic
acid via Suzuki-Miyaura (Liebeskind-Srogl) or simply reacting 3-Methoxybenzoyl chloride
with 4-Cyanophenylzinc bromide (Negishi).

o Recommended Route (High Yield):Suzuki Carbonylative Coupling.
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Step-by-Step Workflow:

 Inert Setup: Purge a Schlenk flask with Argon. Add 4-Bromobenzonitrile (5 mmol), 3-
Methoxyphenylboronic acid (5.5 mmol), and

(20 mmol).

o Catalyst Addition: Add Pd(OAc)z (2 mol%) and triphenylphosphine (

, 4 mol%).

e Solvent & Atmosphere: Add dry Anisole (15 mL). Introduce CO gas (1 atm balloon).
o Reaction: Heat to 80°C for 12 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 8:1).

o Workup: Cool to RT. Filter through Celite. Wash with brine. Dry over

 Purification: Recrystallize from Ethanol/Water to yield off-white crystals.
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Start:

4-Bromobenzonitrile
+ 3-Methoxyphenylboronic acid

Add Catalyst:
Pd(OAc)2 / PPh3
CO Atmosphere (1 atm)

Reaction:
80°C, 12 Hours
Solvent: Anisole

Workup:
Filter (Celite)
Wash (Brine)

Final Product:
4-Cyano-3'-methoxybenzophenone
(Crystalline Solid)

Click to download full resolution via product page

Caption: Carbonylative Suzuki coupling pathway to ensure regiospecific meta-substitution.

Protocol B: Photo-DSC Reactivity Test (Performance
Validation)
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Rationale: To validate the photoinitiating efficiency compared to Benzophenone.

Formulation: Prepare a resin base of 90% 1,6-Hexanediol diacrylate (HDDA).

Initiator Mix: Dissolve 1.0 wt% of 4-Cyano-3'-methoxybenzophenone in the resin. Add 1.0
wt% Methyldiethanolamine (MDEA) as a co-initiator (hydrogen donor).

Control: Repeat with unsubstituted Benzophenone.

Measurement: Place 2 mg of sample in an open aluminum pan.

Exposure: Irradiate with a Mercury-Xenon lamp (100 mW/cm?) at 30°C under Nitrogen flow.
Analysis: Record the heat flow (exothermic polymerization peak).

o Expected Result: The 4-Cyano-3'-methoxy derivative should show a steeper
polymerization rate (

) peak than the control due to the electron-withdrawing cyano group enhancing the
electrophilicity of the excited triplet ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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